Cas no 2228471-22-3 (O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine
• CAS No: 2228471-22-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5767436
• PubChem ID: 165968594
• Update Time: 2025-11-07

O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1823386
• O-[2-methyl-2-(3-nitrophenyl)propyl]hydroxylamine
• 2228471-22-3
• O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine

• Inchi： 1S/C10H14N2O3/c1-10(2,7-15-11)8-4-3-5-9(6-8)12(13)14/h3-6H,7,11H2,1-2H3
• InChI Key： NOFUYGGBKOVPAU-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine

Research Brief on O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine (CAS: 2228471-22-3): Recent Advances and Applications

O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine (CAS: 2228471-22-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its unique structural properties, which make it a promising candidate for modulating biological pathways, particularly those involving reactive oxygen species (ROS) and nitric oxide (NO) signaling. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and therapeutic potential.

The synthesis of O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have improved the scalability of this compound, making it more accessible for preclinical and clinical studies. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize its structural integrity and confirm its chemical identity. These analytical methods are critical for ensuring the reproducibility of studies involving this compound.

One of the most notable findings in recent research is the role of O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine in modulating oxidative stress pathways. Studies have demonstrated its ability to act as a scavenger of reactive oxygen species, thereby protecting cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress is a key pathological feature. Additionally, the compound's nitro group has been shown to participate in redox reactions, further enhancing its potential as a therapeutic agent.

In the realm of medicinal chemistry, O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine has been explored as a precursor for the development of novel pharmacophores. Its structural motif, which includes both a hydroxylamine and a nitrophenyl group, allows for diverse chemical modifications that can be tailored to target specific biological pathways. Recent studies have reported the synthesis of derivatives with enhanced bioavailability and target specificity, paving the way for the development of next-generation therapeutics.

Despite these promising advancements, challenges remain in the clinical translation of O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing these parameters through structure-activity relationship (SAR) studies and advanced drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, O-2-methyl-2-(3-nitrophenyl)propylhydroxylamine (CAS: 2228471-22-3) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for understanding oxidative stress pathways and developing novel therapeutics. Future research should focus on addressing the remaining challenges to unlock its full potential in clinical applications.